![molecular formula C8H3BrINO2 B1448873 5-Bromo-3-cyano-2-iodobenzoic acid CAS No. 1805526-62-8](/img/structure/B1448873.png)
5-Bromo-3-cyano-2-iodobenzoic acid
Overview
Description
5-Bromo-3-cyano-2-iodobenzoic acid is a halogen substituted carboxylic acid . It is an important raw material and intermediate used in organic synthesis, agrochemical, pharmaceutical, and dyestuff fields .
Synthesis Analysis
The synthesis of 5-Bromo-3-cyano-2-iodobenzoic acid could be similar to the synthesis of 2-Iodosobenzoic Acid (IBA) which is done without contamination by hazardous 2-Iodoxybenzoic Acid (IBX) under mild conditions . Another method could be the Sandmeyer reaction: the diazotization of anthranilic acid followed by a reaction with iodide .Molecular Structure Analysis
The molecular formula of 5-Bromo-3-cyano-2-iodobenzoic acid is BrC6H3(I)CO2H . The molecular weight is 326.91 . More detailed structural information can be obtained from NMR, FTIR, and Raman spectra .Chemical Reactions Analysis
5-Bromo-3-cyano-2-iodobenzoic acid may be used in the preparation of Phenyl (3-bromo-5-iodo)benzoate . It can also be used as a starting reagent for the large-scale synthesis of the thromboxane receptor antagonist 3-{3-[2-(4-chlorobenzenesulfonamido)ethyl]-5-(4-fluorobenzyl)phenyl}propionic acid, via regioselective Heck cross-coupling reaction .Physical And Chemical Properties Analysis
5-Bromo-3-cyano-2-iodobenzoic acid is a solid . The melting point is between 219-221 °C . More detailed physical and chemical properties can be obtained from the safety data sheet .Safety and Hazards
properties
IUPAC Name |
5-bromo-3-cyano-2-iodobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3BrINO2/c9-5-1-4(3-11)7(10)6(2-5)8(12)13/h1-2H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHSJNWJPUORVQY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C#N)I)C(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3BrINO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.92 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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